Cas no 17186-53-7 (N-(4-methoxybenzyl)quinuclidin-3-amine)

• Product Name: N-(4-methoxybenzyl)quinuclidin-3-amine
• CAS No: 17186-53-7
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• MDL: MFCD00672357
• CID: 122160
• PubChem ID: 688648
• Update Time: 2025-06-15

N-(4-methoxybenzyl)quinuclidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybenzyl)quinuclidin-3-amine
• H-PHE-CYCLOHEXYLAMIDE
• (1-Aza-bicyclo[2.2.2]oct-3-yl)-(4-methoxy-benzyl)-amine
• Benzenepropanamide, a-amino-N-cyclohexyl-, (aS)-
• L-PHENYLALANINE CYCLOHEXYLAMIDE
• N-Cyclohexyl-L-phenylalaninamide
• (2S)-2-amino-N-cyclohexyl-3-phenylpropanamide
• L-Phe-Cyclohexylamide
• PHENYLALANINE-CYCLOHEXYLAMIDE
• L-α-amino-N-cyclohexylhydrocinnamamide
• L-a-amino-N-cyclohexylhydrocinnamamide
• (S)-a-Amino-N-cyclohexylbenzenepropanamide
• (S)-α-Amino-N-cyclohexylbenzenepropanamide
• ZMBVNXGMRQPTHV-AWEZNQCLSA-N
• L-Phenylalanine-cyclohexylamide
• SCHEMBL353959
• MFCD00672357
• AS-46842
• F10691
• J-010773
• DTXSID00350936
• CS-0333883
• 17186-53-7
• AKOS010391288
• (S)-2-amino-N-cyclohexyl-3-phenylpropanamide
• L-Phenylalanine cyclohexylamide≥ 99% (TLC)
• CHEMBL5307165

• MDL： MFCD00672357
• Inchi： 1S/C15H22N2O/c16-14(11-12-7-3-1-4-8-12)15(18)17-13-9-5-2-6-10-13/h1,3-4,7-8,13-14H,2,5-6,9-11,16H2,(H,17,18)/t14-/m0/s1
• InChI Key： ZMBVNXGMRQPTHV-AWEZNQCLSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)N)NC1CCCCC1

Computed Properties

• Exact Mass: 246.17300
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 96-99 °C
• Boiling Point: 367.7±27.0 °C at 760 mmHg
• Flash Point: 176.2±23.7 °C
• Solubility: Dichloromethane, DMSO
• PSA: 55.12000
• LogP: 3.09650
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(4-methoxybenzyl)quinuclidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：10
• Storage Condition：Sealed in dry,2-8°C

Additional information on N-(4-methoxybenzyl)quinuclidin-3-amine

Professional Introduction to N-(4-methoxybenzyl)quinuclidin-3-amine (CAS No. 17186-53-7)

N-(4-methoxybenzyl)quinuclidin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number CAS No. 17186-53-7, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this amine derivative incorporates a quinuclidine ring system, which is known for its versatility in forming stable complexes with various biological targets.

The 4-methoxybenzyl moiety attached to the quinuclidine core introduces a hydrophobic region that can enhance the compound's solubility and bioavailability, making it a promising candidate for further investigation in pharmacological studies. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and interactions of this compound with enzymes and receptors, providing valuable insights into its mechanism of action.

In recent years, N-(4-methoxybenzyl)quinuclidin-3-amine has been explored as a key intermediate in the synthesis of more complex molecules. Its ability to serve as a scaffold for medicinal chemistry modifications has led to the development of novel analogs with enhanced therapeutic profiles. For instance, studies have demonstrated its utility in creating derivatives that exhibit potent activity against certain enzymatic targets, which are implicated in various diseases.

The quinuclidine scaffold is particularly interesting because it can adopt multiple conformations, allowing for flexible binding interactions with biological targets. This conformational flexibility has been exploited to design molecules that can modulate protein-protein interactions, a strategy that has shown promise in treating conditions such as inflammation and neurodegenerative disorders. The incorporation of the 4-methoxybenzyl group further enhances these properties by improving metabolic stability and reducing off-target effects.

Recent research has also highlighted the potential of N-(4-methoxybenzyl)quinuclidin-3-amine in the development of targeted therapies. Preclinical studies have indicated that this compound can selectively inhibit specific enzymes involved in cancer progression, offering a new approach to combatting tumor growth. The ability to fine-tune its structure has enabled scientists to develop derivatives with improved selectivity and reduced toxicity, which are crucial factors for successful clinical translation.

The synthesis of N-(4-methoxybenzyl)quinuclidin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications. The development of efficient synthetic routes has also contributed to reducing costs, making it more accessible for large-scale production.

In conclusion, N-(4-methoxybenzyl)quinuclidin-3-amine (CAS No. 17186-53-7) is a versatile and promising compound with significant implications in pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for further development in drug discovery. As our understanding of its biological activities continues to grow, so does its potential to contribute to innovative therapeutic solutions.